2-({4-[(Dipropylamino)carbonyl]anilino}carbonyl)-benzoic acid

• IUPAC Name: 2-[[4-(dipropylcarbamoyl)phenyl]carbamoyl]benzoic acid
• InChI: InChI=1S/C21H24N2O4/c1-3-13-23(14-4-2)20(25)15-9-11-16(12-10-15)22-19(24)17-7-5-6-8-18(17)21(26)27/h5-12H,3-4,13-14H2,1-2H3,(H,22,24)(H,26,27)
• InChI Key: WJBLVJDIXJAFBD-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C(=O)O
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

“2-({4-[(Dipropylamino)carbonyl]anilino}carbonyl)-benzoic acid” is a chemical compound with the CAS Number: 940224-24-8. It has a linear formula of C21H24N2O4. The compound is used for proteomics research.

Molecular Structure Analysis

The InChI code for this compound is 1S/C21H24N2O4/c1-3-13-23(14-4-2)20(25)15-9-11-16(12-10-15)22-19(24)17-7-5-6-8-18(17)21(26)27/h5-12H,3-4,13-14H2,1-2H3,(H,22,24)(H,26,27). This code provides a specific description of the molecule’s structure, including the number and type of atoms, and how they are connected.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 368.43. Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results.

Scientific Research Applications

Catalytic Activities and Chemical Transformations

• The carbonylation of nitrobenzene to methyl phenylcarbamate, facilitated by palladium–phenanthroline complexes, showcases the impact of combining the acidic and amino function in molecules similar to anthranilic acid, which reveals a higher activity compared to the use of simple benzoic acid. This finding underlines the potential of using complex carbonyl compounds for accelerating chemical reactions (Gasperini et al., 2003).

Hydration and Structural Analysis

• Studies on the hydration of aniline and benzoic acid provide insights into the structural aspects of hydration in water, revealing the number of water molecules in the first hydration shell and the nature of hydrogen bonds formed. Such studies are crucial for understanding the solvation and interaction of complex molecules like "2-({4-[(Dipropylamino)carbonyl]anilino}carbonyl)-benzoic acid" in aqueous environments (Fedotova & Kruchinin, 2013).

Medicinal Chemistry and Biological Applications

• The synthesis and characterization of new SbIII carboxylates, including derivatives similar to the compound of interest, and their evaluation for anti-leishmanial and anti-fungal activities highlight the potential of these compounds in medicinal chemistry and as potential therapeutic agents (Khan et al., 2011).

Carbon Dioxide Utilization

• Research into the palladium-catalyzed direct carboxylation of aryl bromides with carbon dioxide presents a method that avoids the use of toxic carbon monoxide for the preparation of benzoic acids, highlighting the environmental benefits and the potential for carbon capture and utilization in chemical synthesis (Correa & Martín, 2009).

Intramolecular Charge Transfer

• The study on 4-(N-phenylamino)benzoic acid, analyzing its fluorescence spectra, provides insights into the intramolecular charge transfer (ICT) characteristics. Such research is fundamental for understanding the electronic properties of complex organic compounds and their applications in materials science and optoelectronics (Ma, Chen, & Jiang, 2003).

Environmental and Food Science

• The overview of benzoic acid and its derivatives, including their natural occurrence in foods and as additives, underscores the importance of understanding the chemical properties, uses, and potential health effects of such compounds. This information is vital for regulatory bodies, food scientists, and health professionals (del Olmo, Calzada, & Nuñez, 2017).

Safety and Hazards

This compound is labeled as an irritant. For safety information, it’s recommended to refer to its Material Safety Data Sheet (MSDS).